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Compound of Interest

Compound Name: Tetradec-6-ene

Cat. No.: B15400221

Disclaimer: Specific toxicological data for tetradec-6-ene is limited in publicly available
literature. This guide summarizes the available data for the closely related isomer, 1-
tetradecene, and the broader category of C14 alpha-olefins, which are considered relevant
surrogates for toxicological assessment. The information presented should be interpreted with
this context in mind.

Executive Summary

This technical guide provides a comprehensive overview of the current toxicological data
relevant to tetradec-6-ene exposure. Due to the scarcity of data for this specific isomer, this
report focuses on the toxicological profile of 1-tetradecene and the C14 alpha-olefin category.
The primary audience for this document includes researchers, scientists, and drug
development professionals. The guide covers acute and repeated-dose toxicity, genotoxicity,
carcinogenicity, and reproductive toxicity. All quantitative data are presented in structured
tables, and key experimental protocols are detailed. Visualizations of a general toxicological
assessment workflow are provided to aid in understanding the evaluation process.

Chemical and Physical Properties

Tetradec-6-ene is a member of the alkene family with the molecular formula C14H28. As an
internal olefin, its properties are expected to be similar to other C14 alkenes. For context, the
properties of the well-studied isomer, 1-tetradecene, are provided below.
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Property Value for 1-Tetradecene
Molecular Formula C14H28

Molecular Weight 196.38 g/mol

Boiling Point 252 °C

Melting Point -12 °C

Flash Point 107 °C (closed cup)

Water Solubility Insoluble

log Pow (Octanol/Water Partition Coefficient) 7.08

Toxicological Data

The toxicological data presented below is primarily for 1-tetradecene and the C14 alpha-olefin
category.

Acute Toxicity

Acute toxicity studies assess the effects of a single, high-dose exposure to a substance.

Endpoint Species Route Value Reference

LD50 Rat Oral > 5,000 mg/kg [1]

LD50 Rabbit Dermal > 2,020 mg/kg [2]
Inhalation (4h,

LC50 Rat ] >5 mg/L [3]
dust/mist)
Inhalation (1h,

LC50 Rat ) > 9.9 mg/l [2][4]
dust/mist)

Skin and Eye Irritation

Studies on C14-C16 alpha-olefin blends indicate that they are slightly irritating to the skin and
eyes of rabbits[5]. Repeated or prolonged contact with 1-tetradecene may cause skin dryness
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and cracking due to its defatting properties[3][6].

Repeated Dose Toxicity

Repeated dose toxicity studies evaluate the effects of long-term or repeated exposure to a

substance.
. NOAELI/NO Observatio
Study Type Species Route Reference
EL ns
Based on
1000 mg/kg data from
42-51 days Rat Oral (gavage) o [2]
bw/day similar
substances.
Low toxicity.
Alterations in
body and
organ
weights and
changes in
some
Repeated )
Rat Oral > 100 mg/kg hematological [7]
Dose
values at
higher doses.
Male rat-
specific
kidney
damage was
noted.
Repeated ) o
Rat Inhalation > 1000 ppm Low toxicity. [7]
Dose
Genotoxicity
Genotoxicity assays are used to determine if a substance can cause damage to genetic
material.
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Assay System Result Reference
Bacterial or

Mutagenicity mammalian cell Non-mutagenic [8]
cultures

o Various assays for ]
Genotoxicity ) Not genotoxic [51[7]
C6-C14 alpha-olefins

Carcinogenicity

No ingredient of 1-tetradecene at levels greater than or equal to 0.1% is identified as a
probable, possible, or confirmed human carcinogen by IARC, NTP, or OSHA.

Reproductive and Developmental Toxicity

Screening level tests on 1-tetradecene indicate no adverse effects on reproduction or fetal
development[5][7]. A study on a similar substance showed a NOAEL for parental and F1
generation of 1000 mg/kg bw/day[2].

Experimental Protocols

Detailed experimental protocols for the cited studies are not fully available in the public domain.
However, many of the safety data sheets and OECD reports indicate that the studies were
conducted in accordance with established guidelines, such as those from the Organisation for
Economic Co-operation and Development (OECD).

General Protocol for Acute Oral Toxicity (as per OECD Guideline 420, 423, or 425):
o Test Animals: Typically, young adult rats of a single sex (usually females) are used.

e Housing and Fasting: Animals are housed in standard laboratory conditions and fasted prior
to dosing.

o Dose Administration: The test substance is administered in a single dose by gavage.

» Observation Period: Animals are observed for mortality, clinical signs of toxicity, and body
weight changes for a period of 14 days.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.cpchem.com/sites/default/files/2023-10/01957336.pdf
https://hpvchemicals.oecd.org/ui/handler.axd?id=5d3beac7-e6b9-48ba-abb1-63506370cc5b
https://hpvchemicals.oecd.org/ui/handler.axd?id=3d6be82e-819a-41fe-b955-7f485e074095
https://hpvchemicals.oecd.org/ui/handler.axd?id=5d3beac7-e6b9-48ba-abb1-63506370cc5b
https://hpvchemicals.oecd.org/ui/handler.axd?id=3d6be82e-819a-41fe-b955-7f485e074095
https://www.cpchem.com/sites/default/files/2020-05/01541845.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15400221?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» Necropsy: At the end of the observation period, all animals are subjected to a gross
necropsy.

General Protocol for Skin Irritation (as per OECD Guideline 404):

Test Animals: Albino rabbits are typically used.

o Test Substance Application: A small area of the animal's skin is shaved, and the test
substance is applied to the skin under a gauze patch.

o Exposure Duration: The exposure period is typically 4 hours.

o Observation: The skin is observed for signs of erythema (redness) and edema (swelling) at
specified intervals after patch removal.

Visualizations
General Toxicological Assessment Workflow

The following diagram illustrates a general workflow for assessing the toxicology of a chemical
substance.
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General Toxicological Assessment Workflow

Aspiration Hazard Logic

The primary hazard identified for 1-tetradecene is aspiration toxicity. The following diagram
outlines the logical progression of this hazard.
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Aspiration Hazard Progression

Conclusion

The available toxicological data for 1-tetradecene and the C14 alpha-olefin category suggest a
low order of acute and systemic toxicity. The primary health concern is aspiration into the lungs
if swallowed, which can lead to chemical pneumonitis. Repeated exposure may cause skin
dryness and cracking. There is no evidence of mutagenicity, carcinogenicity, or reproductive
toxicity from the available screening-level data. It is crucial to reiterate that these conclusions
are based on data from surrogate substances. Further studies on tetradec-6-ene itself would
be necessary for a definitive toxicological profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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